Cas no 351465-01-5 (6-Benzothiazolecarboxylicacid, 2-(hydroxymethyl)-)

• Product Name: 6-Benzothiazolecarboxylicacid, 2-(hydroxymethyl)-
• CAS No: 351465-01-5
• MF: C₉H₇NO₃S
• MW: 209.221781015396
• CID: 302938
• PubChem ID: 45077073
• Update Time: 2025-04-19

6-Benzothiazolecarboxylicacid, 2-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 6-Benzothiazolecarboxylicacid, 2-(hydroxymethyl)-
• 6-Benzothiazolecarboxylicacid,2-(hydroxymethyl)-(9CI)
• 2-(hydroxymethyl)-1,3-benzothiazole-6-carboxylic acid
• 351465-01-5
• DTXSID70663247

• Inchi： 1S/C9H7NO3S/c11-4-8-10-6-2-1-5(9(12)13)3-7(6)14-8/h1-3,11H,4H2,(H,12,13)
• InChI Key： DPGFYJOGSITFDQ-UHFFFAOYSA-N
• SMILES： S1C(CO)=NC2C=CC(C(=O)O)=CC1=2

Computed Properties

• Exact Mass: 209.01471
• Monoisotopic Mass: 209.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.7A^2
• XLogP3: 1.1

Experimental Properties

• PSA: 70.42

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles